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Compound of Interest

Compound Name: 3-Prenyl-beta-hydroxytyrosine

CAS No.: 151928-40-4

Cat. No.: B130157

Get Quote

Executive Summary & Scientific Rationale
The non-canonical amino acid (ncAA) 3-Prenyl-

-hydroxytyrosine (3-PHT) represents a high-value scaffold in modern peptidomimetic drug
design. Originally isolated from the fungal metabolite WIN 64821 (Aspergillus flavipes), this
residue confers unique physicochemical properties to bioactive peptides:

Conformational Constraint: The

-hydroxyl group restricts

and

rotamers via intramolecular H-bonding, locking peptides into bioactive secondary structures
(often

-turns).
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Lipophilic Anchoring: The C3-prenyl group (dimethylallyl) enhances membrane permeability

and facilitates hydrophobic interactions within GPCR binding pockets (specifically the NK1

receptor).

This guide details the synthesis, protection, and application of 3-PHT as a research tool for

probing protein-protein interactions (PPIs) and enhancing peptide stability.

Synthesis Protocol: Asymmetric Chemoenzymatic
Route
Generating 3-PHT with high stereochemical purity (2S, 3R) is challenging via traditional organic

synthesis due to the contiguous stereocenters. We recommend a Chemoenzymatic Hybrid

Protocol that combines enzymatic prenylation with asymmetric chemical aldol condensation.

Reagents & Equipment
Enzyme: Recombinant SirD (Tyrosine O-prenyltransferase) or FgaPT2 (with relaxed

specificity).

Substrates: L-Tyrosine, Dimethylallyl Pyrophosphate (DMAPP).

Chemical Reagents: Glycine-Ni(II)-BPB complex (Belokon’s reagent), Base (KOtBu),

Solvents (DMF, MeOH).

Purification: Reverse-phase HPLC (C18 column).

Step-by-Step Methodology
Phase A: Enzymatic Prenylation (Synthesis of 3-Prenyl-L-
Tyrosine)
Note: While C-prenylation of tyrosine is rare, specific fungal prenyltransferases have been

engineered for this purpose.

Reaction Setup: In a 50 mL reaction vessel, dissolve L-Tyrosine (10 mM) in Tris-HCl buffer

(50 mM, pH 7.5) containing 5 mM

.
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Initiation: Add DMAPP (15 mM) and purified SirD enzyme (5

M). Incubate at 30°C for 12 hours.

Validation: Monitor conversion via HPLC (280 nm). The prenylated product elutes later than

tyrosine due to increased hydrophobicity.

Isolation: Quench with acetonitrile, centrifuge, and purify the supernatant via preparative

HPLC. Lyophilize to obtain 3-Prenyl-L-Tyrosine.

Phase B: Chemical

-Hydroxylation (The "Aldol" Approach)
Direct hydroxylation of the amino acid is inefficient. We utilize a biomimetic aldol reaction using

the aldehyde precursor.

Precursor Conversion: Convert 3-Prenyl-L-Tyrosine to 3-prenyl-4-hydroxybenzaldehyde via

oxidative deamination (using L-amino acid oxidase) followed by decarboxylation, OR source

the aldehyde directly if commercially available.

Ni(II) Complex Formation: React Glycine with the Chiral Auxiliary (S)-BPB and

to form the nucleophilic Glycine-Ni(II) complex.

Aldol Condensation:

Dissolve Glycine-Ni(II) complex (1.0 eq) and 3-prenyl-4-hydroxybenzaldehyde (1.2 eq) in

MeOH.

Add KOtBu (0.2 eq) at 0°C. Stir for 4 hours. The chiral auxiliary directs the attack to form

the syn-

-hydroxy product.

Hydrolysis: Treat the resulting diastereomer with 2N HCl/MeOH to disassemble the complex,

releasing the free amino acid 3-Prenyl-

-hydroxytyrosine.
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Fmoc Protection: For SPPS utility, protect the N-terminus using Fmoc-OSu under standard

conditions (

, Dioxane/Water).

Visual Workflow (DOT Diagram)
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Click to download full resolution via product page

Figure 1: Chemoenzymatic synthesis workflow for generating SPPS-ready 3-PHT.

Application Protocol: Solid Phase Peptide Synthesis
(SPPS)
Incorporating 3-PHT into peptides requires modified coupling cycles due to the steric bulk of

the prenyl group and the secondary alcohol.

Resin Loading & Coupling
Resin: Rink Amide MBHA (low loading: 0.3–0.4 mmol/g) is preferred to prevent aggregation.

Coupling Reagents: Use HATU/HOAt instead of HBTU/HOBt. The HOAt additive reduces

racemization at the sensitive

-carbon.

Stoichiometry: 2.5 eq Amino Acid : 2.4 eq HATU : 5 eq DIPEA.

Reaction Time: Double coupling (2 x 2 hours) is mandatory.

Side-Chain Protection
The

-hydroxyl group does not necessarily require protection if the coupling conditions are mild.
However, for long peptides, use Fmoc-3-Prenyl-

-hydroxytyrosine(tBu)-OH to prevent O-acylation during subsequent steps.

Cleavage Cocktail
The prenyl group is acid-sensitive (prone to hydration or cyclization).

Standard Cocktail: TFA/TIS/H2O (95:2.5:2.5).

Modified Cocktail (Recommended): TFA/Phenol/H2O/TIS (88:5:5:2).
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Critical: Limit cleavage time to 90 minutes. Keep temperature at 0°C to minimize prenyl

degradation.

Analytical Validation & Data Reference
QC Parameters
When characterizing the synthesized tool, the following physicochemical parameters must be

verified.

Parameter Specification Method Rationale

Purity >95%
HPLC (C18,

ACN/H2O)

Essential for biological

assay reproducibility.

Mass Accuracy 0.05 Da HR-ESI-MS

Confirms intact prenyl

group (loss of prenyl =

-68 Da).

Stereochemistry >90% de Chiral HPLC
-OH diastereomers

have vastly different

bioactivity.

Solubility >1 mg/mL DMSO/MeOH

Prenyl group

decreases water

solubility; requires

organic co-solvent.

Biological Activity (Case Study: NK1 Receptor
Antagonism)
Based on the foundational work with WIN 64821, peptides containing 3-PHT should exhibit:

Increased Binding Affinity:

values in the nanomolar range (vs. micromolar for Tyr analogs).

Proteolytic Stability: The
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-OH/prenyl combination sterically shields the peptide bond from chymotrypsin.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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